Cas no 55001-09-7 (Methyl 3-(2-methoxyphenyl)propanoate)
55001-09-7 structure
Product Name:Methyl 3-(2-methoxyphenyl)propanoate
CAS No:55001-09-7
MF:C11H14O3
MW:194.227063655853
MDL:MFCD12031733
CID:353105
PubChem ID:329763722
Update Time:2024-11-03
Methyl 3-(2-methoxyphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(2-methoxyphenyl)propanoate
- Benzenepropanoic acid, 2-methoxy-, methyl ester
- Methyl 3-(2-methoxyphenyl)propionate
- A1-01389
- J-522078
- 10.14272/BJDNTBIPIZYXPN-UHFFFAOYSA-N.1
- 3-(2-methoxyphenyl)-propionic acid methyl ester
- Propanoic acid, 3-(2-methoxyphenyl), methyl ester
- Methyl 3-(2-methoxyphenyl)propanoate #
- FT-0702805
- Methyl3-(2-methoxyphenyl)propanoate
- 55001-09-7
- doi:10.14272/BJDNTBIPIZYXPN-UHFFFAOYSA-N.1
- DTXSID50340206
- Methyl 3-(2-methoxyphenyl)propionate, 97%
- AKOS016845217
- SCHEMBL2965106
- CS-0327003
- CHEMBL2252088
- G79026
- 2-Methoxyhydrocinnamic acid methyl ester
- DB-071930
-
- MDL： MFCD12031733
- Inchi： 1S/C11H14O3/c1-13-10-6-4-3-5-9(10)7-8-11(12)14-2/h3-6H,7-8H2,1-2H3
- InChI Key： BJDNTBIPIZYXPN-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1CCC(=O)OC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.075 g/mL at 25 °C
- Boiling Point: 263°C at 760 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.512
- PSA: 35.53
Methyl 3-(2-methoxyphenyl)propanoate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36-52/53
- Safety Instruction： 26-61
-
Hazardous Material Identification：
Methyl 3-(2-methoxyphenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 720542-1G |
Methyl 3-(2-methoxyphenyl)propanoate |
55001-09-7 | 97% | 1G |
￥421.5 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 720542-5G |
Methyl 3-(2-methoxyphenyl)propanoate |
55001-09-7 | 97% | 5G |
￥1503.06 | 2022-02-24 | |
| TRC | M779663-250mg |
Methyl 3-(2-Methoxyphenyl)Propanoate |
55001-09-7 | 250mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M779663-500mg |
Methyl 3-(2-Methoxyphenyl)Propanoate |
55001-09-7 | 500mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M779663-2.5g |
Methyl 3-(2-Methoxyphenyl)Propanoate |
55001-09-7 | 2.5g |
$ 230.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y0979820-10g |
methyl 3-(2-methoxyphenyl)propanoate |
55001-09-7 | 95% | 10g |
$750 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0979820-10g |
methyl 3-(2-methoxyphenyl)propanoate |
55001-09-7 | 95% | 10g |
$750 | 2025-02-28 | |
| 1PlusChem | 1P003S60-1g |
Methyl 3-(2-methoxyphenyl)propanoate |
55001-09-7 | 97% | 1g |
$78.00 | 2024-04-29 | |
| 1PlusChem | 1P003S60-5g |
Methyl 3-(2-methoxyphenyl)propanoate |
55001-09-7 | 97% | 5g |
$235.00 | 2024-04-29 | |
| Aaron | AR003SEC-1g |
Methyl 3-(2-methoxyphenyl)propanoate |
55001-09-7 | 95% | 1g |
$58.00 | 2025-02-13 |
Methyl 3-(2-methoxyphenyl)propanoate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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